Cas no 651053-96-2 (1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester)
651053-96-2 structure
Product Name:1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester
CAS No:651053-96-2
MF:C15H29NO2
MW:255.396264791489
CID:407079
PubChem ID:18423458
Update Time:2025-04-19
1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester
- tert-butyl 4-pentylpiperidine-1-carboxylate
- SCHEMBL7512359
- FT-0722005
- 651053-96-2
- DTXSID70593631
-
- Inchi: 1S/C15H29NO2/c1-5-6-7-8-13-9-11-16(12-10-13)14(17)18-15(2,3)4/h13H,5-12H2,1-4H3
- InChI Key: GXZGSPGPTPJINQ-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CCCCC)CC1)=O
Computed Properties
- Exact Mass: 255.21997
- Monoisotopic Mass: 255.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
651053-96-2 (1-Piperidinecarboxylic acid, 4-pentyl-, 1,1-dimethylethyl ester) Related Products
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- 145508-94-7(Tert-butyl 4-(iodomethyl)piperidine-1-carboxylate)
- 91419-52-2(tert-butyl 4-cyanopiperidine-1-carboxylate)
- 137076-22-3(tert-Butyl 4-formylpiperidine-1-carboxylate)
- 144222-22-0(tert-butyl 4-(aminomethyl)piperidine-1-carboxylate)
- 146667-84-7(Tert-butyl 3-(2-hydroxyethyl)piperidine-1-carboxylate)
- 86953-79-9(tert-Butyl pyrrolidine-1-carboxylate)
- 116574-71-1(Tert-butyl 3-(hydroxymethyl)piperidine-1-carboxylate)
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